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Compound of Interest

Compound Name: Fijimycin C

Cat. No.: B1466044

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
fermentation, extraction, and quantification of Fijimycin C, a depsipeptide antibiotic, from
Streptomyces sp. CNS-575. The methodologies are compiled from published research and
established practices for Streptomyces fermentation.

Introduction

Fijimycins are a class of etamycin-related depsipeptides with significant antibacterial activity,
notably against methicillin-resistant Staphylococcus aureus (MRSA).[1] Produced by the
marine-derived actinomycete, Streptomyces sp. CNS-575, these compounds represent
promising candidates for further drug development. This document outlines the key procedures
for the reproducible laboratory-scale production of Fijimycin C.

Data Presentation: Fermentation and Yield

The following tables summarize the quantitative data associated with the fermentation of
Streptomyces sp. CNS-575 for the production of Fijimycins.

Table 1: Fermentation Medium Composition (A1Bfe+C Medium)[2][3]
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Component Concentration (g/L)
Starch 10
Yeast Extract 4
Peptone 2
Calcium Carbonate (CaCO3) 1
Ferric Sulfate (Fe2(S0a4)3-4H20) 0.04
Potassium Bromide (KBr) 0.1
Seawater tollL
Table 2: Fermentation Parameters[2][3]
Parameter Value

Producing Strain

Streptomyces sp. CNS-575

Culture Volume

1L (in 2.8 L Fernbach flasks)

Temperature 27 °C
Agitation 215 rpm
Incubation Time 6 days

Table 3: Yield of Fijimycins from a 40 L Fermentation[2][3]

Product Yield (mg)

Crude Acetone Extract 8600

Fijimycin A 65

Fijimycin B 9.6

Fijimycin C 3.2
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Experimental Protocols
Inoculum Preparation (Seed Culture)

This protocol describes the preparation of a seed culture of Streptomyces sp. CNS-575 to
inoculate the production medium.

Materials:

o Awell-sporulated agar plate of Streptomyces sp. CNS-575

Seed culture medium (e.g., Tryptic Soy Broth (TSB) or the production medium Al1Bfe+C)

Sterile baffled Erlenmeyer flasks

Sterile distilled water or saline with a wetting agent (e.g., 0.05% Tween 80)

Sterile loops or swabs
Procedure:

o Aseptically scrape the surface of a mature (7-14 days old) agar culture of Streptomyces sp.
CNS-575 to harvest spores and mycelial fragments.

e Suspend the harvested biomass in a small volume of sterile distilled water or saline.

» Use this suspension to inoculate a baffled Erlenmeyer flask containing the seed culture
medium. A typical inoculum volume is 2-5% (v/v).

 Incubate the seed culture at 27-30°C with shaking at 200-250 rpm for 2-3 days, or until
dense growth is observed.[4]

Fermentation for Fijimycin C Production

This protocol outlines the main fermentation process for the production of Fijimycin C.
Materials:

e Seed culture of Streptomyces sp. CNS-575
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e Production medium (A1Bfe+C, see Table 1)

» Sterile baffled Fernbach flasks (e.g., 2.8 L)

e Incubator shaker

Procedure:

e Prepare the A1Bfe+C production medium and sterilize by autoclaving.

 Inoculate the production medium with the seed culture to a final concentration of 5-10% (v/v).

 Incubate the culture at 27°C with shaking at 215 rpm for 6 days.[2][3]

Extraction of Fijimycins using Amberlite XAD-7 Resin

This protocol describes the in-situ extraction of the produced Fijimycins from the fermentation
broth.

Materials:

Fermentation broth

Amberlite XAD-7 resin

Cheesecloth

Deionized water

Acetone

Procedure:

o At the end of the 6-day fermentation period, add pre-sterilized Amberlite XAD-7 resin to the
culture broth at a concentration of 20 g/L.[2][3]

o Continue shaking the flasks at a low speed for an additional two hours to allow for the
adsorption of the secondary metabolites onto the resin.[2][3]
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» Harvest the resin and cell mass by filtering the entire culture through cheesecloth.[2][3]
e Wash the collected resin and cell mass with deionized water to remove salts.[2][3]

e Soak the resin, cell mass, and cheesecloth in acetone for 2 hours to elute the adsorbed
compounds.[3]

o Filter the acetone extract and remove the solvent under vacuum to obtain the crude extract.

[3]

Purification of Fijimycin C

This section provides a summary of the purification steps to isolate Fijimycin C from the crude
extract.

» Silica Gel Chromatography: The crude acetone extract is first fractionated by silica gel open
column chromatography. A step gradient from 10% ethyl acetate in isooctane to 15%
methanol in ethyl acetate is used for elution.[2][3]

» Reversed-Phase HPLC: The fraction containing the depsipeptides is then subjected to
reversed-phase high-performance liquid chromatography (RP-HPLC) for further purification.

[2][3]

o Column: Phenomenex Luna C18 (10 mm x 250 mm, 5 pum)

[e]

Mobile Phase: 65% aqueous acetonitrile (CHsCN)

Flow Rate: 2.5 mL/min

o

Detection: UV at 254 nm

[¢]

[¢]

Under these conditions, Fijimycin C elutes at approximately 17.5 minutes.[2][3]

Quantification of Fijimycin C by HPLC

A validated HPLC method is crucial for the accurate quantification of Fijimycin C in
fermentation broths and purified samples.
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Instrumentation and Conditions:
HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column (e.g., Phenomenex Luna C18, 4.6 mm x 250 mm, 5
um).

Mobile Phase: An isocratic or gradient system of acetonitrile and water (or a suitable buffer
like formic acid or ammonium acetate in water). The exact ratio should be optimized for
baseline separation of Fijimycin C from other components. Based on the purification
protocol, a starting point could be 65% acetonitrile in water.

Flow Rate: 1.0 mL/min.
Injection Volume: 10-20 pL.
Detection Wavelength: 254 nm.

Standard Curve: Prepare a series of standard solutions of purified Fijimycin C of known
concentrations. Generate a standard curve by plotting the peak area against the
concentration.

Sample Preparation: Dilute the crude extract or fermentation broth sample in the mobile
phase and filter through a 0.22 pum syringe filter before injection.

Quantification: Determine the concentration of Fijimycin C in the sample by comparing its
peak area to the standard curve.

Visualization of Workflows and Pathways
Experimental Workflow for Fijimycin C Production

Caption: Experimental workflow for Fijimycin C production.

Generalized Biosynthetic Pathway for Depsipeptides in
Streptomyces

Caption: Generalized NRPS-mediated depsipeptide biosynthesis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1466044?utm_src=pdf-body
https://www.benchchem.com/product/b1466044?utm_src=pdf-body
https://www.benchchem.com/product/b1466044?utm_src=pdf-body
https://www.benchchem.com/product/b1466044?utm_src=pdf-body
https://www.benchchem.com/product/b1466044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1466044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathways Regulating Antibiotic Production in
Streptomyces

Caption: Regulation of antibiotic synthesis in Streptomyces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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